Cas no 2097900-32-6 (1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine)

• Product Name: 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine
• CAS No: 2097900-32-6
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 6234522
• PubChem ID: 126850538
• Update Time: 2025-06-14

1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine
• 2097900-32-6
• AKOS032457188
• (5-methyl-1,2-oxazol-3-yl)-[3-(2-methylpropylsulfonyl)piperidin-1-yl]methanone
• F6441-0091

• Inchi： 1S/C14H22N2O4S/c1-10(2)9-21(18,19)12-5-4-6-16(8-12)14(17)13-7-11(3)20-15-13/h7,10,12H,4-6,8-9H2,1-3H3
• InChI Key： DISAFBDORLLRSG-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(C2C=C(C)ON=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.9Ų

Additional information on 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine

Comprehensive Overview of 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine (CAS No. 2097900-32-6)

The compound 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine (CAS No. 2097900-32-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine core with 5-methyl-1,2-oxazole and 2-methylpropanesulfonyl moieties, making it a subject of interest for drug discovery and medicinal chemistry applications. Its CAS number 2097900-32-6 serves as a critical identifier for researchers and regulatory bodies.

In recent years, the demand for novel heterocyclic compounds like 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine has surged due to their potential in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its sulfonyl and oxazole functional groups, which are known to enhance bioavailability and binding affinity. This aligns with current trends in small-molecule drug development, where precision and efficacy are paramount.

The synthesis of CAS 2097900-32-6 involves multi-step organic reactions, often leveraging carbodiimide coupling and sulfonylation techniques. Its molecular weight and logP values suggest favorable pharmacokinetic properties, a hot topic in AI-driven drug design platforms. Notably, computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, addressing frequent search queries such as "how to optimize sulfonyl-containing compounds for drug delivery."

From an industrial perspective, 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine is often explored as a building block for high-value intermediates in APIs (Active Pharmaceutical Ingredients). Its stability under physiological conditions makes it a candidate for oral formulations, a key focus area in patient-centric drug development. Discussions on platforms like PubMed and ScienceDirect frequently highlight its potential in neurodegenerative disease research, tying into broader public interest in brain health and aging.

Regulatory and safety profiles of CAS 2097900-32-6 are rigorously assessed through in vitro and in vivo studies, ensuring compliance with ICH guidelines. Environmental impact assessments, another trending topic, emphasize its biodegradability and low ecotoxicity—factors increasingly prioritized in green chemistry initiatives. This responsiveness to sustainability concerns enhances its marketability.

In summary, 1-(5-methyl-1,2-oxazole-3-carbonyl)-3-(2-methylpropanesulfonyl)piperidine represents a convergence of structural innovation and therapeutic potential. Its CAS number 2097900-32-6 is a gateway to extensive scientific literature, while its applications resonate with contemporary themes like personalized medicine and computational chemistry. As research evolves, this compound is poised to play a pivotal role in addressing unmet medical needs.